Cas no 51236-72-7 (Carbonothioic dihydrazide, [[4-(dimethylamino)phenyl]methylene]-)
51236-72-7 structure
Product Name:Carbonothioic dihydrazide, [[4-(dimethylamino)phenyl]methylene]-
CAS No:51236-72-7
MF:C10H15N5S
MW:237.324599504471
CID:362763
PubChem ID:71366212
Update Time:2025-04-19
Carbonothioic dihydrazide, [[4-(dimethylamino)phenyl]methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Carbonothioic dihydrazide, [[4-(dimethylamino)phenyl]methylene]-
- 1-amino-3-[[4-(dimethylamino)phenyl]methylideneamino]thiourea
- 51236-72-7
- N'-{[4-(Dimethylamino)phenyl]methylidene}hydrazinecarbothiohydrazide
- DTXSID80789583
-
- Inchi: 1S/C10H15N5S/c1-15(2)9-5-3-8(4-6-9)7-12-14-10(16)13-11/h3-7H,11H2,1-2H3,(H2,13,14,16)
- InChI Key: VXDQHROZVJKLKB-UHFFFAOYSA-N
- SMILES: S=C(NN)NN=CC1C=CC(=CC=1)N(C)C
Computed Properties
- Exact Mass: 237.10505
- Monoisotopic Mass: 237.10481667g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 97.8Ų
Experimental Properties
- PSA: 65.68
Carbonothioic dihydrazide, [[4-(dimethylamino)phenyl]methylene]- Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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